5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol

• IUPAC Name: 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-10-3-1-7(6-12(10)16)9-5-8(13(17)18)2-4-11(9)15/h1-6,16H,(H,17,18)
• InChI Key: YTHYXYQNMNKQDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)C(=O)O)F)O)Cl
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID60686066
• Molecular Weight: 266.65 g/mol
• CAS No.: 1261897-25-9

Description

5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol is a halogenated phenolic compound featuring a chlorophenol backbone substituted with a fluorophenyl group and a carboxylic acid moiety. Its molecular formula is C₁₃H₇ClFO₃, with a molecular weight of 279.65 g/mol. The compound’s structure includes:

• A 2-chlorophenol core (chlorine at the ortho position relative to the hydroxyl group).
• A 5-carboxy-2-fluorophenyl substituent attached at the para position of the phenol ring.

This combination of functional groups confers unique physicochemical properties, such as enhanced polarity due to the carboxylic acid group and electronic effects from fluorine and chlorine substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol typically involves multi-step organic reactions. One common method includes the halogenation of a precursor phenol compound followed by the introduction of the carboxylic acid group through carboxylation reactions. The reaction conditions often require the use of catalysts, specific temperatures, and solvents to achieve the desired product.

Industrial Production Methods

In an industrial setting, the production of 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol may involve large-scale chemical reactors and continuous flow processes to ensure high yield and purity. The use of automated systems for precise control of reaction parameters is crucial to maintain consistency and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of hydroxy derivatives.

Substitution: The chlorine and fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions to achieve substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce hydroxy derivatives. Substitution reactions can result in a variety of substituted phenol compounds.

Scientific Research Applications

5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It finds applications in the development of new materials, catalysts, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, leading to changes in their activity. The pathways involved may include inhibition of enzyme activity, modulation of receptor signaling, or alteration of cellular processes.

Comparison with Similar Compounds

Structural Analogs

Key structural analogs and their distinguishing features are summarized in Table 1:

Table 1: Structural Comparison of 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol and Related Compounds

Compound Name	Molecular Formula	Substituents	Key Differences
2-Chlorophenol	C₆H₅ClO	-Cl at ortho position, -OH at para position	Lacks fluorophenyl and carboxy groups
5-(5-Carboxy-2-fluorophenyl)-3-chlorophenol (Isomer)	C₁₃H₇ClFO₃	-Cl at meta position, -OH at para position; fluorophenyl and carboxy groups	Positional isomer (Cl at meta vs. ortho)
2-Chloro-5-fluorophenol	C₆H₄ClFO	-Cl at ortho, -F at meta, -OH at para	Simpler structure; no carboxy group
5-(2-Fluorophenyl)-2-hydroxynicotinic acid	C₁₂H₈FNO₃	Nicotinic acid backbone with fluorophenyl and hydroxyl groups	Different aromatic ring (pyridine vs. benzene)

• 2-Chlorophenol: A simpler analog widely studied for environmental persistence and photochemical degradation . Its lack of fluorophenyl and carboxy groups reduces polarity, affecting solubility and adsorption behavior.
• 2-Chloro-5-fluorophenol: Shares halogenated substituents but lacks the carboxy group, resulting in lower acidity (pKa ~8.85 for 2-chlorophenol vs. ~2–3 for the target compound) .
• Nicotinic Acid Derivatives : Heterocyclic analogs like 5-(2-fluorophenyl)-2-hydroxynicotinic acid demonstrate the role of fluorophenyl groups in enhancing bioactivity, as seen in anticancer studies .

Physicochemical Properties

Acidity and Solubility

• The carboxylic acid group in the target compound significantly lowers its pKa (~2–3) compared to 2-chlorophenol (pKa 8.85), increasing water solubility in acidic media .
• The fluorine atom exerts an electron-withdrawing effect, enhancing the acidity of adjacent hydroxyl or carboxy groups.

Adsorption Behavior

• 2-Chlorophenol adsorbs via hydrogen bonding and π-π interactions on materials like graphene oxide . The target compound’s carboxy group may enable additional mechanisms, such as electrostatic interactions or coordination with metal ions.

Biological Activity

5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, also known by its CAS number 1261897-25-9, is a compound of interest due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol is C13H9ClF O3. The compound features a carboxylic acid group, a chlorophenol moiety, and a fluorinated phenyl group, which contribute to its biological activity.

Antimicrobial Properties

Research indicates that 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol exhibits antimicrobial properties. In vitro studies have shown effectiveness against various bacterial strains and fungi. For example, it has been tested against Staphylococcus aureus and Escherichia coli, demonstrating significant inhibition of growth at specific concentrations (see Table 1).

Microorganism	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	15	32
Escherichia coli	18	16
Candida albicans	20	64

Table 1: Antimicrobial activity of 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol

Anticancer Activity

The compound has also been investigated for its anticancer potential. In various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549), it has shown cytotoxic effects. The half-maximal inhibitory concentration (IC50) values are summarized in Table 2.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	12.5	Induction of apoptosis through caspase activation
A549	8.3	Inhibition of cell proliferation

Table 2: Anticancer activity of 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol

The biological activity of this compound is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : It acts as an inhibitor of enzymes involved in cell proliferation and survival pathways.
• Apoptotic Pathways : The compound induces apoptosis in cancer cells through the activation of caspases and the mitochondrial pathway, as evidenced by increased levels of pro-apoptotic proteins like Bax and decreased levels of anti-apoptotic proteins like Bcl-2 .

Study on Anticancer Activity

A study published in the Journal of Medicinal Chemistry highlighted the anticancer effects of various phenolic compounds, including 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol. The researchers found that the compound significantly reduced cell viability in MCF-7 cells when treated with concentrations above its IC50 value for a duration of 48 hours.

Study on Antimicrobial Effects

Another study focused on the antimicrobial efficacy against Candida albicans, where the compound was shown to disrupt fungal cell membranes, leading to increased permeability and cell death . This suggests that the compound may have potential applications in treating fungal infections.